Cas no 88562-10-1 (1,3-Cyclohexanedione, 2-(2-iodobenzoyl)-)

• Product Name: 1,3-Cyclohexanedione, 2-(2-iodobenzoyl)-
• CAS No: 88562-10-1
• MF: C₁₃H₁₁IO₃
• MW: 342.129116296768
• CID: 628615
• PubChem ID: 14301629
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 2-(2-iodobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-(2-iodobenzoyl)-
• 2-(2-iodobenzoyl)cyclohexane-1,3-dione
• 2-(2-Iodo-benzoyl)-cyclohexane-1,3-dione
• NV39R8L4O6
• 2-(2-Iodobenzoyl)-1,3-cyclohexanedione
• 88562-10-1
• CHEMBL165937
• BDBM50088798
• PD179750
• DTXSID90558702
• UNII-NV39R8L4O6
• 2-(2-Iodanylphenyl)carbonylcyclohexane-1,3-dione

• Inchi： 1S/C13H11IO3/c14-9-5-2-1-4-8(9)13(17)12-10(15)6-3-7-11(12)16/h1-2,4-5,12H,3,6-7H2
• InChI Key： OGHGLYVCKWVCJJ-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(C1C(CCCC1=O)=O)=O

Computed Properties

• Exact Mass: 341.97529g/mol
• Monoisotopic Mass: 341.97529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.2Ų